2-(5-Ethoxypyridin-2-yl)acetic acid
Overview
Description
2-(5-Ethoxypyridin-2-yl)acetic acid is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19. The purity is usually 95%.
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Scientific Research Applications
Regulation of Yeast Cell Death
Acetic acid, a structurally simpler analogue, has been extensively studied for its role in yeast cell death, providing insights into regulated cell death mechanisms. This research is pivotal for biotechnology and biomedicine, helping to design robust yeast strains for industrial applications and understanding cell death pathways which could lead to improved biomedical strategies (Chaves et al., 2021).
Biomass Conversion and Polymer Production
Research into converting plant biomass into valuable chemicals highlights the role of 5-Hydroxymethylfurfural (HMF) and its derivatives, including 2,5-furandicarboxylic acid and others, which are crucial for developing sustainable polymers, fuels, and other materials. This sustainable approach is expected to replace non-renewable hydrocarbon sources extensively, indicating a potential application area for structurally related compounds like 2-(5-Ethoxypyridin-2-yl)acetic acid in the future (Chernyshev et al., 2017).
Antimicrobial and Antifungal Activities
Syringic acid, another phenolic compound, showcases a wide range of therapeutic applications including antimicrobial and antifungal activities. Its effectiveness in biomedical fields suggests that structurally related compounds, such as this compound, could potentially possess similar bioactivities, warranting further research (Srinivasulu et al., 2018).
Industrial Cleaning and Corrosion Inhibition
In the context of industrial cleaning and corrosion inhibition, organic acids play a significant role. Their less corrosive nature and effectiveness in removing formation damage make them suitable for various applications, including the cleaning of metals in acidic solutions. This suggests a potential industrial application for this compound in similar contexts, especially given its structural similarity to other organic acids (Goyal et al., 2018).
Safety and Hazards
Future Directions
While specific future directions for 2-(5-Ethoxypyridin-2-yl)acetic acid are not mentioned in the search results, there are several potential research directions. For example, the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity . Another direction could be the development of new methods for the homogeneous synthesis of cellulose acetate with tunable DS using vinyl acetate in the DBU/CO2 switchable solvent system .
Properties
IUPAC Name |
2-(5-ethoxypyridin-2-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-2-13-8-4-3-7(10-6-8)5-9(11)12/h3-4,6H,2,5H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTAORGBESRGYTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=C(C=C1)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00724375 |
Source
|
| Record name | (5-Ethoxypyridin-2-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00724375 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
683233-70-7 |
Source
|
| Record name | (5-Ethoxypyridin-2-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00724375 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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